Cas no 18495-26-6 (2-Heptynyl Bromide)

• Product Name: 2-Heptynyl Bromide
• CAS No: 18495-26-6
• MF: C₇H₁₁Br
• MW: 175.066241502762
• CID: 181059
• PubChem ID: 352131
• Update Time: 2025-06-15

2-Heptynyl Bromide Chemical and Physical Properties

Names and Identifiers

• 2-Heptyne, 1-bromo-
• 1-bromohept-2-yne
• 1-Brom-hept-2-in
• 1-bromo-2-heptyne
• 1-bromo-hept-2-yne
• 2-heptynyl bromide
• AC1L6ZS5
• AG-C-30195
• CTK0H9066
• hept-2-ynyl bromide
• NSC525137
• NSC-525137
• DTXSID90326180
• NSC 525137
• 18495-26-6
• SCHEMBL3846900
• 2-Heptynyl Bromide

• Inchi： 1S/C7H11Br/c1-2-3-4-5-6-7-8/h2-4,7H2,1H3
• InChI Key： KKMUDMXKHAZCFG-UHFFFAOYSA-N
• SMILES： BrCC#CCCCC

Computed Properties

• Exact Mass: 174.00443
• Monoisotopic Mass: 174.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.4129 (rough estimate)
• Boiling Point: 178.72°C (estimate)
• Refractive Index: 1.4878
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 2-Heptynyl Bromide

Recent Advances in Chemical Biology and Pharmaceutical Research: Focus on 2-Heptynyl Bromide (CAS: 18495-26-6)

In the rapidly evolving field of chemical biology and pharmaceutical research, the compound 2-Heptynyl Bromide (CAS: 18495-26-6) has garnered significant attention due to its versatile applications in organic synthesis and drug development. This research brief aims to provide an overview of the latest advancements related to this compound, highlighting its synthesis, mechanistic insights, and potential therapeutic applications. The findings discussed herein are derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the information presented.

2-Heptynyl Bromide, a seven-carbon alkynyl bromide, serves as a crucial building block in the synthesis of complex organic molecules. Recent studies have explored its utility in cross-coupling reactions, particularly in the formation of carbon-carbon bonds. A 2023 study published in the Journal of Organic Chemistry demonstrated the efficacy of 2-Heptynyl Bromide in Sonogashira coupling reactions, yielding high-purity alkynylated products with minimal side reactions. The study attributed this success to the compound's optimal balance of reactivity and stability, making it a preferred choice for such transformations.

Beyond its synthetic applications, 2-Heptynyl Bromide has also been investigated for its potential role in medicinal chemistry. Researchers have utilized this compound as a precursor for the development of novel kinase inhibitors, which are pivotal in targeting cancer signaling pathways. A recent preprint on bioRxiv detailed the synthesis of a series of pyrimidine derivatives using 2-Heptynyl Bromide, showcasing their inhibitory activity against EGFR (Epidermal Growth Factor Receptor) mutants. These findings underscore the compound's promise in addressing drug-resistant cancers, although further in vivo studies are warranted to validate these results.

In addition to its therapeutic potential, 2-Heptynyl Bromide has been employed in materials science, particularly in the fabrication of conjugated polymers. A 2024 study in Advanced Materials highlighted its role in the synthesis of poly(arylene ethynylene)s, which exhibit exceptional optoelectronic properties. The researchers noted that the bromine moiety in 2-Heptynyl Bromide facilitates precise control over polymerization kinetics, enabling the production of polymers with tailored molecular weights and functionalities. This advancement opens new avenues for the development of organic semiconductors and photovoltaic materials.

Despite its numerous applications, challenges remain in the large-scale production and handling of 2-Heptynyl Bromide. Its sensitivity to moisture and light necessitates stringent storage conditions, as highlighted in a recent safety assessment by the European Chemicals Agency (ECHA). Furthermore, efforts to optimize its synthesis via greener methodologies, such as catalytic bromination of heptyne, are ongoing. A 2023 patent application by a leading pharmaceutical company disclosed a novel catalytic system that reduces the reliance on hazardous reagents, aligning with the industry's shift toward sustainable practices.

In conclusion, 2-Heptynyl Bromide (CAS: 18495-26-6) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its multifaceted applications—spanning organic synthesis, drug development, and materials science—highlight its versatility and potential for future innovations. As research progresses, addressing the challenges associated with its stability and scalability will be crucial to unlocking its full potential. This brief underscores the importance of ongoing interdisciplinary collaboration to advance our understanding and utilization of this valuable compound.